Cas no 22082-42-4 (1-Methoxy-1-(methylsulfanyl)propadiene)

1-Methoxy-1-(methylsulfanyl)propadiene structure
22082-42-4 structure
Product Name:1-Methoxy-1-(methylsulfanyl)propadiene
CAS No:22082-42-4
MF:C5H8OS
MW:116.181420326233
CID:2836299
PubChem ID:15142253
Update Time:2025-04-21

1-Methoxy-1-(methylsulfanyl)propadiene Chemical and Physical Properties

Names and Identifiers

    • DTXCID40519747
    • DTXSID20568975
    • 22082-42-4
    • 1-Methoxy-1-(methylsulfanyl)propadiene
    • Inchi: 1S/C5H8OS/c1-4-5(6-2)7-3/h1H2,2-3H3
    • InChI Key: BCLXZEXBWGTMSR-UHFFFAOYSA-N
    • SMILES: S(C)C(=C=C)OC

Computed Properties

  • Exact Mass: 116.02958605g/mol
  • Monoisotopic Mass: 116.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 92.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 34.5Ų
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd